Cas no 67563-00-2 (2-phenyl-1,3-benzoxazole-6-carbaldehyde)

• Product Name: 2-phenyl-1,3-benzoxazole-6-carbaldehyde
• CAS No: 67563-00-2
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 394606
• PubChem ID: 12703738
• Update Time: 2025-11-01

2-phenyl-1,3-benzoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxaldehyde, 2-phenyl-
• 2-phenyl-1,3-benzoxazole-6-carbaldehyde
• 2-phenyl-6-formyl-benzoxazole
• 2-Phenylbenzo[d]oxazole-6-carbaldehyde
• LSRTWZMPWWIMJS-UHFFFAOYSA-N
• AKOS005764494
• SCHEMBL11557549
• DTXSID30507436
• 67563-00-2

• Inchi： 1S/C14H9NO2/c16-9-10-6-7-12-13(8-10)17-14(15-12)11-4-2-1-3-5-11/h1-9H
• InChI Key： LSRTWZMPWWIMJS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=CC(C=O)=CC1=2

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Additional information on 2-phenyl-1,3-benzoxazole-6-carbaldehyde

Recent Advances in the Study of 2-phenyl-1,3-benzoxazole-6-carbaldehyde (CAS: 67563-00-2) in Chemical Biology and Pharmaceutical Research

The compound 2-phenyl-1,3-benzoxazole-6-carbaldehyde (CAS: 67563-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, characterized by a benzoxazole core and a phenyl substituent, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory drug development.

One of the most notable advancements in the study of 2-phenyl-1,3-benzoxazole-6-carbaldehyde is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent inhibitors of protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, thereby blocking their activity and inducing apoptosis in tumor cells. This finding underscores the potential of 2-phenyl-1,3-benzoxazole-6-carbaldehyde as a valuable tool in oncology research.

In addition to its anticancer properties, recent research has also investigated the antimicrobial potential of derivatives synthesized from 2-phenyl-1,3-benzoxazole-6-carbaldehyde. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of benzoxazole-based compounds, which exhibited significant activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic processes. These findings suggest that 2-phenyl-1,3-benzoxazole-6-carbaldehyde could serve as a promising lead compound for the development of new antibiotics.

Another area of interest is the compound's application in the design of fluorescent probes for biological imaging. Researchers have leveraged the benzoxazole moiety's inherent fluorescence properties to develop probes for detecting reactive oxygen species (ROS) and metal ions in cellular environments. A 2023 study published in Analytical Chemistry detailed the synthesis of a 2-phenyl-1,3-benzoxazole-6-carbaldehyde-derived probe capable of selectively detecting copper ions in live cells. This probe demonstrated high sensitivity and specificity, making it a valuable tool for studying metal ion homeostasis and its implications in neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-phenyl-1,3-benzoxazole-6-carbaldehyde-derived compounds. Recent efforts have focused on improving their solubility, bioavailability, and metabolic stability through structural modifications. For example, a 2023 study in European Journal of Medicinal Chemistry explored the introduction of hydrophilic substituents to enhance the compound's water solubility without compromising its biological activity. Such modifications are critical for advancing these compounds into preclinical and clinical trials.

In conclusion, 2-phenyl-1,3-benzoxazole-6-carbaldehyde (CAS: 67563-00-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial development, and biological imaging, with recent studies highlighting its potential to address unmet medical needs. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role as a key player in the development of next-generation therapeutics.